Superior Catalytic Activity of Goethite (Yellow Iron Oxide) Over Hematite in Heterogeneous Fenton-Like Degradation of PCB28
In a direct head-to-head comparison of four iron oxides catalyzing Fenton-like reactions for 2,4,4′-trichlorobiphenyl (PCB28) degradation, goethite (α-FeOOH, yellow iron oxide) exhibited the highest catalytic activity among all tested iron oxides. The catalytic performance followed the order: goethite > magnetite > hydrated iron(III) oxide > hematite . Additionally, in hexachloroethane (HCE) reductive degradation, goethite achieved 58.7% degradation, compared to 76.8% for magnetite, 46.1% for hematite, and 37.6% for hydrated iron(III) oxide . Mechanistically, goethite's surface lattice iron was primarily responsible for activating H₂O₂ to form reactive species (•OH and HO₂•), whereas hematite and hydrated iron(III) oxide relied on solution-phase chain reactions propagated by dissolved Fe .
| Evidence Dimension | PCB28 degradation catalytic activity ranking and HCE reductive degradation efficiency |
|---|---|
| Target Compound Data | Goethite (α-FeOOH): Rank 1 (highest activity); HCE degradation: 58.7% |
| Comparator Or Baseline | Hematite (α-Fe₂O₃): Rank 4 (lowest activity); HCE degradation: 46.1%; Magnetite (Fe₃O₄): Rank 2; HCE degradation: 76.8%; Hydrated iron(III) oxide: Rank 3; HCE degradation: 37.6% |
| Quantified Difference | Goethite shows 12.6 percentage points higher HCE degradation than hematite; goethite ranks first in PCB28 degradation activity, hematite ranks fourth (last) |
| Conditions | Heterogeneous Fenton-like system with H₂O₂; aqueous phase pollutant degradation assay |
Why This Matters
This quantifies goethite's distinct surface-mediated catalytic mechanism, which enables superior pollutant degradation relative to hematite and informs catalyst selection in advanced oxidation process design.
